Cas no 1369775-42-7 (1-Fluoro-4-iodo-2-isopropylbenzene)

• Product Name: 1-Fluoro-4-iodo-2-isopropylbenzene
• CAS No: 1369775-42-7
• MF: C₉H₁₀FI
• MW: 264.078578472137
• MDL: MFCD29091196
• CID: 4772764
• PubChem ID: 129606401
• Update Time: 2026-02-26

1-Fluoro-4-iodo-2-isopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-iodo-2-isopropylbenzene
• AMY16985
• GS2622
• 1-Fluoro-4-iodo-2-isopropyl-benzene
• AK685324
• DB-180834
• AKOS032944678
• 1369775-42-7
• MFCD29091196
• CS-0161805
• SCHEMBL23857841
• 1-fluoro-4-iodo-2-propan-2-ylbenzene
• DS-20135
• C72486

• MDL： MFCD29091196
• Inchi： 1S/C9H10FI/c1-6(2)8-5-7(11)3-4-9(8)10/h3-6H,1-2H3
• InChI Key： CCBMKKGPUDCUHJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(C)C)F

Computed Properties

• Exact Mass: 263.98113g/mol
• Monoisotopic Mass: 263.98113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 1-Fluoro-4-iodo-2-isopropylbenzene

Recent Advances in the Application of 1-Fluoro-4-iodo-2-isopropylbenzene (CAS: 1369775-42-7) in Chemical Biology and Pharmaceutical Research

1-Fluoro-4-iodo-2-isopropylbenzene (CAS: 1369775-42-7) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features. Recent studies highlight its growing importance in the synthesis of bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This compound's distinct halogenated aromatic system enables diverse functionalization, making it valuable for structure-activity relationship (SAR) studies and drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in palladium-catalyzed cross-coupling reactions for constructing complex pharmaceutical scaffolds. Researchers at MIT utilized 1-fluoro-4-iodo-2-isopropylbenzene as a key intermediate in developing novel kinase inhibitors, achieving significant improvements in selectivity profiles compared to previous generations of compounds. The electron-withdrawing effects of both fluorine and iodine atoms were found to critically influence the molecular recognition properties of the resulting drug candidates.

In radiopharmaceutical applications, this compound has shown promise as a precursor for PET tracer development. A recent Nature Communications paper (2024) described its use in synthesizing ¹⁸F-labeled probes for neurodegenerative disease imaging. The isopropyl group's steric properties were found to enhance blood-brain barrier penetration while maintaining target specificity, addressing a longstanding challenge in CNS drug development.

The compound's safety profile and synthetic accessibility have also attracted attention in agrochemical research. Bayer CropScience's 2023 annual report highlighted its incorporation into next-generation herbicides, where the fluorine-iodine substitution pattern confers both herbicidal activity and environmental stability. Metabolic studies indicate favorable degradation pathways, suggesting reduced ecological impact compared to traditional aromatic herbicides.

Ongoing clinical trials (Phase I/II) are investigating derivatives of 1-fluoro-4-iodo-2-isopropylbenzene as potential treatments for resistant bacterial infections. The compound's ability to disrupt bacterial efflux pumps while maintaining human cell compatibility represents a significant advancement in addressing antimicrobial resistance (AMR). Preliminary results show promising activity against MRSA and other ESKAPE pathogens.

Future research directions include exploring the compound's applications in PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design. Its dual functionality (fluoro for hydrogen bonding and iodo for cross-coupling) positions it as a strategic component in these emerging therapeutic modalities. Computational modeling studies predict several unexplored pharmacophores derived from this scaffold may show activity against currently undruggable targets.